N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide

• IUPAC Name: N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxopyrimidin-1-yl]acetamide
• InChI: InChI=1S/C18H21N3O2/c1-13-6-8-14(9-7-13)16-10-18(23)21(12-19-16)11-17(22)20-15-4-2-3-5-15/h6-10,12,15H,2-5,11H2,1H3,(H,20,22)
• InChI Key: KWJRXIYRWGEYQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NC3CCCC3
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide (CPMP) is a synthetic molecule composed of nitrogen, carbon, hydrogen, and oxygen atoms. It belongs to a group of compounds known as pyrimidines, which are important in the synthesis of drugs and other compounds. CPMP has been studied extensively for its potential applications in the field of medicinal chemistry and biochemistry.

Scientific Research Applications

N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide has been studied extensively for its potential applications in medicinal chemistry and biochemistry. It has been used in the synthesis of various drugs, including antibiotics, antifungals, and anti-inflammatory agents. Additionally, N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide has been used in the development of new drug delivery systems, as well as in the design of new therapeutic agents.

Mechanism of Action

N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide has been shown to interact with several biological targets in the body. It has been found to bind to the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide also binds to the enzyme adenosine monophosphate-activated protein kinase (AMPK), which is involved in the regulation of energy metabolism. Additionally, N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide has been found to interact with the enzyme glycogen synthase kinase-3 (GSK-3), which is involved in the regulation of cell division and apoptosis.
Biochemical and Physiological Effects
N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide has been found to possess anti-inflammatory and anti-cancer properties. It has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-α (TNF-α) and interleukin-6 (IL-6). Additionally, N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide has been found to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide in laboratory experiments include its low cost, ease of synthesis, and availability. Additionally, N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide has been found to be relatively stable, making it suitable for long-term storage and use in experiments. The main limitation of using N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide in laboratory experiments is its relatively low solubility in water, which can make it difficult to incorporate into solutions.

Future Directions

The potential applications of N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide are far-reaching, and there are many potential directions for future research. These include further investigation into its anti-inflammatory and anti-cancer properties, as well as its potential use in the development of new drug delivery systems and therapeutic agents. Additionally, further research into the biochemical and physiological effects of N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide could lead to a better understanding of its mechanism of action. Additionally, further research could be conducted into the solubility of N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide in various solvents, as this could allow for more efficient incorporation of the compound into solutions. Finally, further research into the synthesis of N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide could lead to the development of more efficient and cost-effective methods of production.

Synthesis Methods

N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide is synthesized using a two-step process. The first step involves the reaction of cyclopentylacetamide and 4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidine-1-yl chloride in the presence of a base. The second step involves the addition of a nucleophile, such as dimethyl sulfate or sodium azide, to the reaction mixture. The reaction yields N-cyclopentyl-2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide as the final product.